5-t-Butyl-4-chloro-2-iodophenol

• Molecular Formula: C10H12ClIO
• Molecular Weight: 310.56 g/mol
• IUPAC Name: 5-tert-butyl-4-chloro-2-iodophenol
• InChI: InChI=1S/C10H12ClIO/c1-10(2,3)6-4-9(13)8(12)5-7(6)11/h4-5,13H,1-3H3
• InChI Key: DDBWAWMMQWKMJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1Cl)I)O

Description

5-<i>tert</i>-Butyl-4-chloro-2-iodophenol is a halogenated phenolic compound featuring a tert-butyl group at the 5-position, chlorine at the 4-position, and iodine at the 2-position of the aromatic ring. The tert-butyl group contributes significant steric bulk, while chlorine and iodine introduce electron-withdrawing effects, influencing both physicochemical properties and reactivity. This compound is typically synthesized via direct electrophilic iodination of 5-<i>tert</i>-Butyl-4-chlorophenol, as steric hindrance from the tert-butyl group precludes alternative routes like iodocyclization, which is effective for less hindered analogs .

Comparison with Similar Compounds

Key Observations :

• The tert-butyl group reduces water solubility compared to unsubstituted analogs (e.g., 4-chloro-2-iodophenol) due to increased hydrophobicity .
• Iodine’s larger atomic radius lowers melting points relative to bromine analogs (e.g., 5-<i>t</i>-Butyl-4-chloro-2-bromophenol) by disrupting crystal packing .
• The pKa is influenced by competing effects: electron-withdrawing chlorine and iodine enhance acidity, while the electron-donating tert-butyl group counteracts this, resulting in higher pKa values than phenol (~10) but lower than alkylphenols .

Reactivity and Chemical Behavior

Nucleophilic Aromatic Substitution (SNAr)

• Iodine vs. Bromine: The C–I bond in 5-<i>t</i>-Butyl-4-chloro-2-iodophenol undergoes SNAr 2–3× faster than C–Br in the bromo analog due to iodine’s superior leaving-group ability. However, steric hindrance from the tert-butyl group slows reactions compared to unhindered analogs like 4-chloro-2-iodophenol (e.g., k = 0.15 vs. 0.45 h⁻¹ with piperidine) .
• Ortho vs. Para Substituents: Chlorine at the 4-position deactivates the ring, reducing reactivity toward electrophiles compared to 5-<i>t</i>-Butyl-2-iodo-4-methylphenol, where the methyl group exerts a weaker electron-withdrawing effect .

Stability

• The tert-butyl group enhances thermal stability, with decomposition onset at 220°C vs. 190°C for 4-chloro-2-iodophenol .

Antimicrobial Activity

• Iodine’s Role: 5-<i>t</i>-Butyl-4-chloro-2-iodophenol exhibits broad-spectrum antibacterial activity (MIC = 8–16 µg/mL against <i>S. aureus</i> and <i>E. coli</i>), outperforming bromo and methyl analogs (MIC = 32–64 µg/mL) due to iodine’s lipophilicity enhancing membrane penetration .
• Steric Limitations : The tert-butyl group reduces antifungal efficacy compared to smaller analogs, as bulkiness hinders interaction with fungal enzyme active sites .